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Compound of Interest

Compound Name: Vidarabine monohydrate

Cat. No.: B613816 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide for the preparation, storage, and handling of

Vidarabine monohydrate stock solutions in Dimethyl Sulfoxide (DMSO). Vidarabine
monohydrate is an antiviral agent active against herpes simplex viruses (HSV) and varicella-

zoster viruses.[1] Accurate preparation of stock solutions is critical for reproducible results in

both in vitro and in vivo research.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for Vidarabine monohydrate.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃N₅O₄·H₂O [2]

Molecular Weight 285.26 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Solubility in DMSO ≥57 mg/mL (199.81 mM) [4]

Storage of Solid -20°C for up to 3 years [4]

Stock Solution Storage
-20°C for 1 month or -80°C for

up to 6 months
[1][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of

Vidarabine monohydrate in DMSO.

Materials:

Vidarabine monohydrate (CAS: 24356-66-9)

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Sterile serological pipettes and pipette tips
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-Weighing Preparation: Before opening, allow the Vidarabine monohydrate container

and the DMSO to equilibrate to room temperature to prevent condensation of atmospheric

moisture. It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can significantly

decrease the solubility of the compound.[4]

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Vidarabine
monohydrate.

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol )

For 1 mL of a 10 mM solution: 1 mL x 10 mmol/L x 285.26 g/mol = 2.8526 mg

Weighing: On a calibrated analytical balance, carefully weigh 2.85 mg of Vidarabine
monohydrate into a sterile vial.

Dissolution:

Add 1 mL of fresh DMSO to the vial containing the Vidarabine monohydrate.

Securely cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure it is clear and free of any

particulates.

If dissolution is slow, gentle warming of the tube in a 37°C water bath or brief sonication in

an ultrasonic bath can be used to aid the process.[1][5]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, clearly labeled tubes.[1]
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Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][4]

Safety Precautions:

Always handle Vidarabine monohydrate and DMSO within a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Vidarabine monohydrate and DMSO before

handling.[6]

Visualizations
Signaling Pathway Inhibition
Vidarabine, an analog of the nucleoside adenosine, functions as a prodrug.[7] It is converted

into its active triphosphate form by cellular kinases. This active form selectively inhibits viral

DNA polymerase, thereby interfering with viral DNA synthesis and replication.[8][9]
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Mechanism of Vidarabine Action
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Caption: Simplified signaling pathway of Vidarabine activation and action.

Experimental Workflow
The following diagram outlines the logical flow of the protocol for preparing the Vidarabine
monohydrate stock solution.
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Stock Solution Preparation Workflow

Preparation
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Equilibrate Reagents to Room Temperature

Calculate and Weigh Vidarabine Monohydrate

Add Fresh DMSO

Vortex / Sonicate to Dissolve

Visually Inspect for Clarity

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Logical workflow for preparing Vidarabine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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